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Compound of Interest

Compound Name: 3-Amino-3-(3-pyridinyl)acrylonitrile

Cat. No.: B263841

Important Notice: This technical guide addresses the molecular structure and available data for
3-Amino-3-(pyridin-2-yl)acrylonitrile. Extensive searches did not yield any specific information
for the requested compound, 3-Amino-3-(3-pyridinyl)acrylonitrile. The information presented
below pertains to the 2-pyridinyl isomer, which is a distinct chemical entity.

This document provides a summary of the known chemical and physical properties of 3-Amino-
3-(pyridin-2-yl)acrylonitrile, intended for researchers, scientists, and drug development
professionals. Due to the limited publicly available data, this guide serves as a concise data
sheet rather than an in-depth whitepaper.

Chemical Identity and Properties

The fundamental identifiers and physicochemical properties of 3-Amino-3-(pyridin-2-
yl)acrylonitrile are summarized in the tables below. This data has been aggregated from
various chemical databases and supplier specifications.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

55330-52-4[1][2]

Molecular Formula

CsH7N3[3][4]

Molecular Weight

145.16 g/mol [1][3][4]

IUPAC Name

(2)-3-amino-3-pyridin-2-ylprop-2-enenitrile[3][4]

Canonical SMILES

C1=CC=NC(=C1)/C(=C/C#N)/N[3][4]

InChl

INChlI=1S/C8H7N3/c9-5-4-7(10)8-3-1-2-6-11-
8/h1-4,6H,10H2/b7-4-[3][4]

InChlKey

UUIKPAVVDPUTNH-DAXSKMNVSA-N[3][4]

ble 2: Physical and Chemical :

Property Value

Purity >98%[5][2]

Appearance Not specified (sold as solid)
Storage 2-8°C Refrigerator[1]

Molecular Structure

The two-dimensional chemical structure of 3-Amino-3-(pyridin-2-yl)acrylonitrile is depicted

below. This visualization was generated using the DOT language.

Caption: 2D structure of 3-Amino-3-(pyridin-2-yl)acrylonitrile.

Experimental Data

Synthesis and Experimental Protocols

No detailed experimental protocols for the synthesis of 3-Amino-3-(pyridin-2-yl)acrylonitrile

were found in the public domain. The compound is commercially available from several

suppliers, indicating that synthetic routes have been established. It is classified as an organic

intermediate.[2]
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Spectroscopic Data

While PubChem indicates the availability of 13C NMR, GC-MS, and IR spectra, this data is
held within a proprietary database and is not publicly accessible.[4] Therefore, a detailed
analysis of its spectral characteristics cannot be provided in this guide.

Biological Activity and Signaling Pathways

There is no information available in the reviewed sources regarding the biological activity of 3-
Amino-3-(pyridin-2-yl)acrylonitrile. Consequently, no signaling pathways or experimental
workflows involving this molecule can be described. The compound is listed as a "Protein
Degrader Building Block™" by one supplier, suggesting a potential application in the development
of molecules for targeted protein degradation, but no specific examples or studies were found.

[5]

Conclusion

This technical data sheet provides a summary of the currently available information for 3-
Amino-3-(pyridin-2-yl)acrylonitrile. It is crucial to reiterate that no data was found for the
requested isomer, 3-Amino-3-(3-pyridinyl)acrylonitrile. The lack of detailed, publicly
accessible experimental protocols, comprehensive spectroscopic data, and any biological
activity studies for the 2-pyridinyl isomer significantly limits a more in-depth analysis.
Researchers interested in this molecule are advised to consult commercial suppliers for any
available proprietary data or to undertake de novo characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Data Sheet: 3-Amino-3-(pyridin-2-
yhacrylonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b263841#molecular-structure-of-3-amino-3-3-
pyridinyl-acrylonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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